Cas no 501116-73-0 (3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine)
501116-73-0 structure
Product Name:3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
CAS No:501116-73-0
MF:C12H14N2O2
MW:218.251762866974
CID:933301
Update Time:2023-08-02
3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolamine,3-(5-ethyl-2-methoxyphenyl)-(9CI)
- 3-(5-ethyl-2-methoxyphenyl)isoxazol-5-amine
- 3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
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- Inchi: 1S/C12H14N2O2/c1-3-8-4-5-11(15-2)9(6-8)10-7-12(13)16-14-10/h4-7H,3,13H2,1-2H3
- InChI Key: SEFSSUFZOOFILV-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CC)=CC=1C1C=C(N)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Topological Polar Surface Area: 61.3
3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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